Cas no 1805010-88-1 (6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine)

• Product Name: 6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine
• CAS No: 1805010-88-1
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 4852044
• Update Time: 2025-06-08

6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine

• Inchi： 1S/C9H10ClF2NO2/c1-14-7-3-5(8(11)12)6(4-10)13-9(7)15-2/h3,8H,4H2,1-2H3
• InChI Key： RHBJZRJTQJYITB-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=CC(=C(N=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• XLogP3: 2.2
• Topological Polar Surface Area: 31.4

Additional information on 6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine

6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine: A Comprehensive Overview

6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine, also known by its CAS number 1805010-88-1, is a synthetic organic compound with a unique structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of multiple substituents, including a chloromethyl group, a difluoromethyl group, and two methoxy groups, makes this compound highly versatile and functional.

The synthesis of 6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine involves a series of carefully designed chemical reactions. Researchers have explored various methods to optimize the synthesis process, ensuring high yields and purity. Recent studies have focused on using environmentally friendly catalysts and sustainable reaction conditions to minimize the ecological footprint of its production. These advancements highlight the growing emphasis on green chemistry in modern synthetic practices.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials. The chloromethyl and difluoromethyl groups provide reactive sites that can be utilized in polymer synthesis or as building blocks for more complex molecules. For instance, recent research has demonstrated its ability to form stable copolymers with other monomers, exhibiting excellent thermal stability and mechanical properties. These findings suggest that this compound could play a pivotal role in developing next-generation materials for industries such as electronics and aerospace.

In addition to its material science applications, 6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine has shown potential in pharmacology. Its unique structure allows for interactions with biological systems, making it a candidate for drug design. Studies have explored its ability to inhibit certain enzymes and pathways associated with diseases such as cancer and neurodegenerative disorders. While these investigations are still in the early stages, they underscore the compound's potential to contribute to therapeutic advancements.

The compound's methoxy groups also confer it with interesting electronic properties. Research into its photochemical behavior has revealed that it exhibits strong fluorescence under UV light, which could be exploited in sensing applications or as a component in optoelectronic devices. Furthermore, its ability to act as a ligand in metal complexes has opened avenues for exploring its use in catalysis and coordination chemistry.

Recent advancements in computational chemistry have enabled detailed studies of the molecular properties of 6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine. Quantum mechanical simulations have provided insights into its electronic structure, reactivity, and stability under various conditions. These computational tools have significantly accelerated the understanding of this compound's behavior at the molecular level.

In conclusion, 6-(Chloromethyl)-5-(difluoromethyl)-2,3-dimethoxypyridine (CAS No: 1805010-88-1) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new materials, pharmaceuticals, and chemical processes. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial innovation.